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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the in vivo administration and
dosing of AZ6102 in mouse models, targeted at researchers in oncology and related fields.

Introduction

AZ6102 is a potent and selective small molecule inhibitor of Tankyrase 1 and 2 (TNKS1/2),
which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3] By
inhibiting TNKS1/2, AZ6102 modulates the Wnt/[3-catenin signaling pathway, a critical pathway
in embryonic development and tissue homeostasis that is often dysregulated in cancer.[4][5]
Specifically, the inhibition of TNKS1/2 leads to the stabilization of Axin, a key component of the
-catenin destruction complex.[1][4] This stabilization enhances the degradation of [3-catenin,
thereby reducing the transcription of Wnt target genes involved in cell proliferation.[5] These
characteristics make AZ6102 a valuable tool for preclinical cancer research, particularly in
studies involving Wnt-driven tumors.[4]

Mechanism of Action: Wnt Signaling Pathway
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AZ6102 targets the canonical Wnt signaling pathway. In the absence of Wnt ligands, a
destruction complex composed of Axin, APC, GSK3[3, and CK1 phosphorylates [3-catenin,
targeting it for ubiquitination and proteasomal degradation.[5] Tankyrase enzymes (TNKS1 and
TNKS2) PARsylate Axin, leading to its ubiquitination and degradation. The degradation of Axin
destabilizes the destruction complex, allowing [3-catenin to accumulate, translocate to the
nucleus, and activate TCF/LEF-mediated transcription of target genes that drive cell
proliferation. AZ6102 inhibits TNKS1 and TNKS2, preventing Axin degradation and thereby
promoting the destruction of 3-catenin.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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